Cas no 1257546-40-9 (2-chloro-N-{1-(hydroxymethyl)cyclopropylmethyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-N-{1-(hydroxymethyl)cyclopropylmethyl}benzene-1-sulfonamide
• CAS No: 1257546-40-9
• MF: C₁₁H₁₄ClNO₃S
• MW: 275.751760959625
• CID: 6400398
• PubChem ID: 49670972
• Update Time: 2025-06-08

2-chloro-N-{1-(hydroxymethyl)cyclopropylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{1-(hydroxymethyl)cyclopropylmethyl}benzene-1-sulfonamide
• 2-chloro-N-[[1-(hydroxymethyl)cyclopropyl]methyl]benzenesulfonamide
• 2-chloro-N-((1-(hydroxymethyl)cyclopropyl)methyl)benzenesulfonamide
• SR-01000926427
• 1257546-40-9
• VU0529049-1
• SR-01000926427-1
• 2-chloro-N-{[1-(hydroxymethyl)cyclopropyl]methyl}benzene-1-sulfonamide
• F5965-0037
• AKOS024528568

• Inchi： 1S/C11H14ClNO3S/c12-9-3-1-2-4-10(9)17(15,16)13-7-11(8-14)5-6-11/h1-4,13-14H,5-8H2
• InChI Key： WIOCWANMENWNHV-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(CO)CC2)(=O)=O)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 275.0382922g/mol
• Monoisotopic Mass: 275.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-{1-(hydroxymethyl)cyclopropylmethyl}benzene-1-sulfonamide

Introduction to 2-Chloro-N-{1-(Hydroxymethyl)cyclopropylmethyl}benzene-1-sulfonamide (CAS No. 1257546-40-9)

2-Chloro-N-{1-(hydroxymethyl)cyclopropylmethyl}benzene-1-sulfonamide (CAS No. 1257546-40-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including antimicrobial and anti-inflammatory properties.

The chemical structure of 2-chloro-N-{1-(hydroxymethyl)cyclopropylmethyl}benzene-1-sulfonamide is characterized by a benzene ring substituted with a chloro group and a sulfonamide moiety. The unique substitution pattern, particularly the presence of the 1-(hydroxymethyl)cyclopropylmethyl group, contributes to its distinct pharmacological profile. This structural feature has been shown to enhance the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-chloro-N-{1-(hydroxymethyl)cyclopropylmethyl}benzene-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-chloro-N-{1-(hydroxymethyl)cyclopropylmethyl}benzene-1-sulfonamide has shown promise in the field of oncology. Preclinical studies have indicated that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been reported to downregulate the expression of Bcl-2, a key anti-apoptotic protein, thereby sensitizing cancer cells to apoptosis.

The pharmacokinetic properties of 2-chloro-N-{1-(hydroxymethyl)cyclopropylmethyl}benzene-1-sulfonamide have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity and high selectivity towards target cells make it a promising candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-N-{1-(hydroxymethyl)cyclopropylmethyl}benzene-1-sulfonamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 2-chloro-N-{1-(hydroxymethyl)cyclopropylmethyl}benzene-1-sulfonamide (CAS No. 1257546-40-9) represents a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may emerge as a valuable addition to the arsenal of drugs available for treating these challenging conditions.